Cas no 774596-23-5 (Alanine,N-(ethoxyoxoacetyl)- (9CI))

• Product Name: Alanine,N-(ethoxyoxoacetyl)- (9CI)
• CAS No: 774596-23-5
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• CID: 552539
• PubChem ID: 45122269
• Update Time: 2025-04-19

Alanine,N-(ethoxyoxoacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(ethoxyoxoacetyl)- (9CI)
• Alanine,N-(ethoxyoxoacetyl)-(9ci)
• SCHEMBL6016803
• 774596-23-5

• Inchi： 1S/C7H11NO5/c1-3-13-7(12)5(9)8-4(2)6(10)11/h4H,3H2,1-2H3,(H,8,9)(H,10,11)/t4-/m0/s1
• InChI Key： GQHIJYABCRYOHJ-BYPYZUCNSA-N
• SMILES： O(C(C(N[C@H](C(=O)O)C)=O)=O)CC

Computed Properties

• Exact Mass: 189.06373
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.7